Cas no 959236-99-8 (5-Cyclopentylthiophene-2-carbaldehyde)

5-Cyclopentylthiophene-2-carbaldehyde is a specialized organic compound featuring a cyclopentyl-substituted thiophene core with an aldehyde functional group at the 2-position. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and functional materials. The cyclopentyl group enhances steric and electronic properties, while the aldehyde moiety offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. Its well-defined molecular architecture is advantageous for applications in pharmaceuticals, agrochemicals, and material science, where precise functionalization is critical. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
5-Cyclopentylthiophene-2-carbaldehyde structure
959236-99-8 structure
Product Name:5-Cyclopentylthiophene-2-carbaldehyde
CAS No:959236-99-8
MF:C10H12OS
MW:180.266681671143
MDL:MFCD09864197
CID:879807
PubChem ID:22131132
Update Time:2025-08-05

5-Cyclopentylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopentylthiophene-2-carbaldehyde
    • 5-cyclopentylthiophene-2-carbaldehyde(SALTDATA: FREE)
    • 5-Cyclopentyl-2-thiophenecarbaldehyde
    • SCHEMBL5366607
    • DTXSID20622667
    • BS-36396
    • MFCD09864197
    • AKOS006281004
    • 959236-99-8
    • 5-Cyclopentylthiophene-2-carbaldehyde, AldrichCPR
    • DB-413938
    • 5-Cyclopentyl-2-thiophenecarboxaldehyde
    • G85364
    • MDL： MFCD09864197
    • Inchi： 1S/C10H12OS/c11-7-9-5-6-10(12-9)8-3-1-2-4-8/h5-8H,1-4H2
    • InChI Key： MKNMAERGHGGRSK-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=CC=C1C1CCCC1

Computed Properties

  • Exact Mass: 180.06100
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 45.31000
  • LogP: 3.21820

5-Cyclopentylthiophene-2-carbaldehyde Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

5-Cyclopentylthiophene-2-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Cyclopentylthiophene-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:959236-99-8)5-Cyclopentylthiophene-2-carbaldehyde
Order Number:A1095692
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):948.0/416.0/268.0
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Amadis Chemical Company Limited
(CAS:959236-99-8)5-Cyclopentylthiophene-2-carbaldehyde
A1095692
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):948.0/416.0/268.0
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